Cas no 2171322-67-9 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2171322-67-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5985342
• PubChem ID: 165542814
• Update Time: 2025-10-30

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• EN300-1498737
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• 2171322-67-9

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(26(31)29-24-16-9-8-14-22(24)27(32)33)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-7,10-13,22-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t22?,24?,25-/m0/s1
• InChI Key： PIGKAPOQCCHZGY-DWJCEPTDSA-N
• SMILES： OC(C1CCCCC1NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2171322-67-9)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid, identified by its CAS number 2171322-67-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclohexane ring, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development in drug discovery.

The structure of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis due to its stability and protective properties. This feature makes the compound a potential building block for the development of novel peptidomimetics or modified peptides that could exhibit enhanced pharmacological activity.

In recent years, there has been growing interest in the use of fluorene derivatives in medicinal chemistry due to their favorable photophysical properties and potential applications in bioimaging and drug delivery systems. The incorporation of the fluoren-9-yl moiety into the molecular structure of this compound not only enhances its solubility but also opens up possibilities for its utilization in advanced therapeutic strategies. For instance, researchers have explored the use of fluorene-based compounds as probes for studying protein-protein interactions, highlighting the versatility of this scaffold.

The cyclohexane ring in 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid contributes to its conformational flexibility, which is crucial for binding to biological targets with high affinity. The stereochemistry at the (2S)-position indicates that the compound has been synthesized with precise control over its three-dimensional structure, which is essential for achieving optimal biological activity. This level of structural precision is often required in drug design to ensure selective binding and minimal off-target effects.

Current research in the field of bioconjugation chemistry has demonstrated that compounds with similar structural features can be effectively linked to other biomolecules, such as antibodies or nucleic acids, to create targeted therapeutic agents. The amide linkage in this molecule provides a suitable site for conjugation, enabling the development of novel biologics with improved pharmacokinetic profiles. Such advancements are particularly relevant in the context of antibody-drug conjugates (ADCs), where the payload must be both potent and stable.

The pharmacological potential of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid has not yet been fully explored, but preliminary studies suggest that it may exhibit properties suitable for treating various diseases. For example, modifications of similar compounds have shown promise in inhibiting enzymes involved in inflammatory pathways or in targeting specific receptors overexpressed in cancer cells. The unique combination of structural elements in this molecule positions it as a promising candidate for further investigation.

In terms of synthetic methodology, the preparation of CAS No. 2171322-67-9 involves multi-step organic synthesis, requiring expertise in peptide coupling techniques and protection-deprotection strategies. The use of advanced synthetic tools, such as automated peptide synthesizers or flow chemistry systems, can enhance both efficiency and yield. Additionally, computational methods like molecular modeling can aid in optimizing the synthesis route by predicting optimal reaction conditions and minimizing unwanted side products.

The biological evaluation of this compound would typically involve in vitro assays to assess its interaction with relevant targets. Techniques such as surface plasmon resonance (SPR), X-ray crystallography, or nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into its binding mode and affinity. Furthermore, cell-based assays can be employed to evaluate its efficacy and selectivity in a more complex biological environment.

Given the increasing emphasis on personalized medicine, there is growing interest in developing small molecules that can be tailored to individual patient needs. The modular nature of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid suggests that it could be modified further to create libraries of derivatives with diverse pharmacological profiles. This approach aligns with contemporary trends in drug discovery, where combinatorial chemistry and high-throughput screening are being leveraged to identify novel therapeutic agents.

The regulatory landscape for new pharmaceutical compounds continues to evolve, with agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) implementing stringent guidelines for safety and efficacy. Manufacturers must navigate these requirements carefully when developing new drugs based on compounds like this one. However, if successful, such efforts could lead to significant breakthroughs in treating unmet medical needs.

In conclusion,CAS No 2171322 - 67 - 9, corresponding to 2-(2S)-2-({(9H-fluorene-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid, represents a fascinating example of how complex molecular structures can be harnessed for therapeutic purposes. Its unique features make it a promising candidate for further research across multiple disciplines within pharmaceutical chemistry and biomedicine.